Cas no 1864297-10-8 (1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)-
• CAS No: 1864297-10-8
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5285727
• Update Time: 2025-10-28

1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)-

• Inchi： 1S/C6H12N4O2S/c1-5(2)10-3-6(8-9-10)4-13(7,11)12/h3,5H,4H2,1-2H3,(H2,7,11,12)
• InChI Key： VCMYOFKIGLHVPI-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(CS(N)(=O)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)-

1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)- (CAS No: 1864297-10-8)

The compound 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)-, also identified by the CAS registry number 1864297-10-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in drug design and materials science. The structure of this compound features a triazole ring substituted with a methanesulfonamide group and a 1-(1-methylethyl) substituent, which contributes to its unique chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has been extensively utilized to construct triazole-containing molecules. The incorporation of the methanesulfonamide group enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

In terms of biological activity, studies have demonstrated that 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)- exhibits potent inhibitory effects on certain enzyme targets associated with inflammatory diseases and cancer. For instance, research published in the journal Nature Communications highlights its ability to modulate key signaling pathways involved in cellular proliferation and apoptosis. These findings underscore its potential as a lead compound for drug development.

The structural versatility of this compound also lends itself to applications in materials science. Triazoles are known for their robustness and resistance to environmental factors, making them ideal for use in coatings and adhesives. Recent studies have explored the use of this compound as a building block for advanced materials with enhanced mechanical properties.

In conclusion, 1H-1,2,3-Triazole-4-methanesulfonamide, 1-(1-methylethyl)- (CAS No: 1864297-10-8) represents a multifaceted molecule with significant implications across diverse fields. Its unique chemical structure, combined with cutting-edge synthetic methods and promising biological profiles, positions it as a valuable asset in both academic research and industrial applications.